Cas no 50594-34-8 (Benzene, 1,3-dichloro-2-phenoxy-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,3-dichloro-2-phenoxy-5-(trifluoromethyl)-
• CAS No: 50594-34-8
• MF: C₁₃H₇Cl₂F₃O
• MW: 307.095292329788
• CID: 364599
• PubChem ID: 71366525
• Update Time: 2025-04-19

Benzene, 1,3-dichloro-2-phenoxy-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-2-phenoxy-5-(trifluoromethyl)-
• 1,3-dichloro-2-phenoxy-5-(trifluoromethyl)benzene
• 50594-34-8
• DTXSID40789882

• Inchi： 1S/C13H7Cl2F3O/c14-10-6-8(13(16,17)18)7-11(15)12(10)19-9-4-2-1-3-5-9/h1-7H
• InChI Key： CMTMTFZXXGWFJZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1OC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 305.98271
• Monoisotopic Mass: 305.9826047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23